3-(3-methoxybenzyl)-7-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione
Overview
Description
3-(3-methoxybenzyl)-7-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H20N4O4S and its molecular weight is 472.52. The purity is usually 95%.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(3-methoxybenzyl)-7-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 3-(4-(methylthio)phenyl)-1,2,4-oxadiazole-5-carboxylic acid, which is then converted to the second intermediate, 7-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione. The final product is then obtained by coupling the second intermediate with 3-methoxybenzyl chloride.", "Starting Materials": [ "4-(methylthio)aniline", "Chloroacetic acid", "Thionyl chloride", "Sodium azide", "Triethylamine", "2-Amino-4-(methylthio)phenylacetic acid", "Phosphorus oxychloride", "Sodium hydroxide", "2-Amino-4-(methylthio)phenylacetic acid methyl ester", "2-Amino-4-(methylthio)phenylacetic acid ethyl ester", "2-Amino-4-(methylthio)phenylacetic acid isopropyl ester", "3-Methoxybenzyl chloride", "Sodium bicarbonate", "Acetic anhydride", "Sodium acetate", "Acetic acid", "Sodium hydroxide", "2-Amino-4-(methylthio)phenylacetic acid ethyl ester hydrochloride", "2-Amino-4-(methylthio)phenylacetic acid isopropyl ester hydrochloride", "7-Chloroquinazoline-2,4(1H,3H)-dione", "Triethylamine", "N,N-Dimethylformamide", "3-Methoxybenzyl alcohol", "Hydrochloric acid", "Sodium nitrite", "Copper(I) iodide", "Sodium iodide", "Sodium thiosulfate", "Sodium hydroxide", "Hydrochloric acid", "Sodium carbonate", "Sodium chloride", "Ethyl acetate", "Water" ], "Reaction": [ "4-(methylthio)aniline is reacted with chloroacetic acid and thionyl chloride to form 2-amino-4-(methylthio)phenylacetic acid.", "2-Amino-4-(methylthio)phenylacetic acid is then reacted with sodium azide and triethylamine to form 2-azido-4-(methylthio)phenylacetic acid.", "The azide group is reduced using hydrogen gas and palladium on carbon to form 2-amino-4-(methylthio)phenylacetic acid methyl ester.", "The methyl ester is then converted to the ethyl and isopropyl esters using acetic anhydride and sodium acetate or sodium hydroxide, respectively.", "The ethyl ester is then reacted with phosphorus oxychloride and sodium hydroxide to form 2-amino-4-(methylthio)phenylacetic acid ethyl ester hydrochloride.", "The isopropyl ester is reacted with sodium bicarbonate and acetic acid to form 2-amino-4-(methylthio)phenylacetic acid isopropyl ester hydrochloride.", "7-Chloroquinazoline-2,4(1H,3H)-dione is reacted with triethylamine and the appropriate ester hydrochloride to form the corresponding quinazoline-2,4(1H,3H)-dione ester.", "The ester is then reacted with N,N-dimethylformamide and sodium hydroxide to form 7-(2-amino-4-(methylthio)phenyl)quinazoline-2,4(1H,3H)-dione.", "The 2-amino-4-(methylthio)phenyl group is then converted to the 3-(4-(methylthio)phenyl)-1,2,4-oxadiazole-5-carboxylic acid using sodium nitrite, copper(I) iodide, and sodium iodide.", "The carboxylic acid is then converted to the corresponding acid chloride using thionyl chloride.", "The acid chloride is then reacted with 3-methoxybenzyl alcohol and triethylamine to form 3-(3-methoxybenzyl)-7-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione.", "The final product is purified using sodium thiosulfate, sodium hydroxide, hydrochloric acid, and water, and extracted using ethyl acetate." ] } | |
CAS RN |
1326837-09-5 |
Product Name |
3-(3-methoxybenzyl)-7-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione |
Molecular Formula |
C25H20N4O4S |
Molecular Weight |
472.52 |
IUPAC Name |
3-[(3-methoxyphenyl)methyl]-7-[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]-1H-quinazoline-2,4-dione |
InChI |
InChI=1S/C25H20N4O4S/c1-32-18-5-3-4-15(12-18)14-29-24(30)20-11-8-17(13-21(20)26-25(29)31)23-27-22(28-33-23)16-6-9-19(34-2)10-7-16/h3-13H,14H2,1-2H3,(H,26,31) |
InChI Key |
NUNIOWIMRMFYSZ-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)CN2C(=O)C3=C(C=C(C=C3)C4=NC(=NO4)C5=CC=C(C=C5)SC)NC2=O |
solubility |
not available |
Origin of Product |
United States |
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